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Introduction Sodium gualenate hydrate is a water-soluble derivative of guaiazulene, an
azulene compound found in natural sources like chamomile oil.[1] It is recognized for its
excellent anti-inflammatory and wound-healing properties, making it a key active
pharmaceutical ingredient (API) in treatments for gastritis, gastric ulcers, and other
inflammatory conditions.[2] Given its therapeutic importance, rigorous structural elucidation and
confirmation are critical for quality control, regulatory compliance, and ensuring drug efficacy
and safety.[3][4]

Spectroscopic techniques are indispensable tools for determining the molecular structure of
pharmaceutical compounds.[5][6] A multi-technique approach, integrating data from Ultraviolet-
Visible (UV-Vis), Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry
(MS), provides a comprehensive and unambiguous confirmation of the complex structure of
sodium gualenate hydrate.[7][8] This application note details the standardized protocols for
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these spectroscopic methods and the interpretation of the resulting data for the structural

elucidation of this compound.

Physicochemical Properties of Sodium Gualenate Hydrate

A summary of the key physicochemical properties is essential for designing analytical

protocols.

Property Value Reference
sodium;3,8-dimethyl-5-propan-

IUPAC Name 2-ylazulene-1- 9]
sulfonate;hydrate

Molecular Formula C1sH19NaO4S [9]

Molecular Weight 318.4 g/mol [9]

CAS Number 116277-75-9 [9][10]
Sodium gualenate

Synonyms monohydrate, Azulene [9]

sulfonate sodium hydrate

Experimental Workflow for Structural Elucidation

The structural confirmation of sodium gualenate hydrate follows a logical workflow,

integrating data from multiple spectroscopic techniques to build a complete molecular picture.
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Caption: Overall workflow for the spectroscopic structural elucidation of sodium gualenate
hydrate.

UV-Visible Spectroscopy
Principle

UV-Visible spectroscopy measures the absorption of UV or visible light by a molecule, causing
electronic transitions between molecular orbitals.[5] The wavelength of maximum absorbance
(Amax) is characteristic of the chromophores (light-absorbing functional groups) present in the
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molecule, such as the conjugated T1t-electron system of the azulene ring in sodium gualenate.
[11]

Experimental Protocol

e Solvent Selection: Use a UV-grade solvent in which the sample is soluble and that is
transparent in the measurement range (e.g., methanol or purified water).

o Standard Preparation: Prepare a stock solution of sodium gualenate hydrate of known
concentration (e.g., 1 mg/mL). From this, create a dilute working solution (e.g., 10 pg/mL).

 Instrumentation: Use a calibrated double-beam UV-Vis spectrophotometer.

o Blank Correction: Record a baseline spectrum using a cuvette filled with the selected
solvent.

o Sample Analysis: Fill a 1 cm quartz cuvette with the sample solution and record the
absorption spectrum over a range of 190-800 nm.[11]

» Data Recording: Identify the wavelength(s) of maximum absorbance (Amax).

Expected Data and Interpretation

The UV-Vis spectrum is expected to show characteristic absorption bands corresponding to the
azulene ring system. The position and intensity of these bands are key identifiers.

Parameter Expected Value Interpretation

These multiple absorption

~245 nm, ~285 nm, ~350 nm, bands are characteristic of the
Amax and a broad band in the visible  conjugated 1t-system of the
region (~600 nm) azulene core, confirming its
presence.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Principle
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FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites

molecular vibrations (stretching, bending).[5] The resulting spectrum provides a "“fingerprint" of

the molecule by identifying its functional groups, as each group absorbs at a characteristic

frequency.[3]

Experimental Protocol

Sample Preparation: Prepare a solid sample using the KBr (potassium bromide) pellet
method. Mix ~1-2 mg of sodium gualenate hydrate with ~100-200 mg of dry KBr powder.
Grind the mixture to a fine powder and press it into a thin, transparent pellet using a
hydraulic press.

Instrumentation: Use a calibrated FT-IR spectrometer.

Background Scan: Perform a background scan with an empty sample compartment to
account for atmospheric COz and Hz20.

Sample Scan: Place the KBr pellet in the sample holder and record the spectrum, typically in
the range of 4000-400 cm™1,

Data Processing: Label the major absorption peaks with their corresponding wavenumbers
(cm™1).

Expected Data and Interpretation

The IR spectrum confirms the presence of the sulfonate group, the water of hydration, and the

hydrocarbon skeleton.[7]
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Functional Group

Wavenumber (cm~12) Vibrational Mode .
Interpretation
) Indicates the presence of
~3400 (broad) O-H Stretching _
water of hydration (H20).
_ Aliphatic C-H bonds from
~3000-2800 C-H Stretching )
methyl and isopropyl groups.
Aromatic C=C bonds within the
~1600-1450 C=C Stretching

azulene ring structure.

S=0 Asymmetric & Symmetric Confirms the presence of the

~1200 & ~1050 _
Stretching sulfonate (-SOs~) group.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle

NMR spectroscopy exploits the magnetic properties of atomic nuclei (like *H and 3C).[5] When
placed in a strong magnetic field, these nuclei absorb radiofrequency radiation at specific
frequencies. The chemical environment of each nucleus influences its absorption frequency
(chemical shift), providing detailed information about the molecular structure and connectivity of

atoms.[4]

Experimental Protocol

e Solvent Selection: Dissolve ~5-10 mg of sodium gualenate hydrate in ~0.6-0.7 mL of a
deuterated solvent (e.g., Deuterium oxide, D20). D20 is suitable due to the compound's
solubility and allows for the observation of exchangeable protons.

 Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

e 1H NMR: Acquire the proton NMR spectrum. Parameters include a sufficient number of scans

for a good signal-to-noise ratio.

e 13C NMR: Acquire the carbon-13 NMR spectrum. This typically requires a longer acquisition
time.
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e 2D NMR (COSY, HMQC/HSQC, HMBC): Perform 2D NMR experiments to establish
correlations.

o COSY (*H-1H Correlation Spectroscopy): ldentifies protons that are coupled (on adjacent
carbons).

o HMQC/HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the
carbons they are directly attached to.

o HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are
separated by 2-3 bonds, revealing long-range connectivity.

o Data Processing: Process the spectra using appropriate software to determine chemical
shifts (ppm), integration values (for *H), and coupling constants (Hz).

Expected Data and Interpretation

The combination of 1D and 2D NMR experiments allows for the complete assignment of all
proton and carbon signals, confirming the carbon skeleton and the substitution pattern of the
azulene ring.[7]

'H NMR Data (Expected) 13C NMR Data (Expected)

Signal Type Approx. Chemical Shift (ppm) Signal Type

Aromatic Protons 7.0-85 Aromatic Carbons
Isopropyl CH 3.0-35 Isopropyl CH

Methyl Protons (Aromatic) 25-3.0 Methyl Carbons (Aromatic)
Isopropyl CHs 1.2-15 Isopropyl CHs

Interpretation based on 2D NMR:

e COSY correlations will confirm the connectivity within the isopropyl group and the coupling
between adjacent protons on the azulene ring.

« HMQC/HSQC will link each proton signal to its directly attached carbon.
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 HMBC will be crucial for confirming the placement of the sulfonate group, methyl groups, and
the isopropyl group on the azulene skeleton by showing long-range H-C correlations.

Mass Spectrometry (MS)
Principle

Mass spectrometry ionizes chemical compounds to generate charged molecules or molecule
fragments and measures their mass-to-charge (m/z) ratio.[8] High-resolution mass
spectrometry (HRMS) can determine the elemental composition of the molecule with high
accuracy, confirming its molecular formula.

Experimental Protocol

o Sample Preparation: Prepare a dilute solution of sodium gualenate hydrate in a suitable
solvent (e.g., methanol/water).

 lonization Method: Use a soft ionization technique like Electrospray lonization (ESI), which is
ideal for polar and ionic compounds.[13]

e Instrumentation: Inject the sample into an ESI-MS or ESI-HRMS instrument.
o Mass Analysis: Acquire the spectrum in both positive and negative ion modes.
o Negative Mode [M-Na]~: Expected to detect the gualenate anion.

o Positive Mode [M+H]* or [M-SOsNa+H]*: May show the protonated molecule or
fragments.

» Fragmentation (MS/MS): Select the parent ion and subject it to collision-induced dissociation
(CID) to obtain a fragmentation pattern, which provides further structural information.

Expected Data and Interpretation

The mass spectrum provides the molecular weight and formula, and the fragmentation pattern
helps confirm the structure.
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lon Mode Expected m/z Interpretation

Corresponds to the gualenate
anion [C1sH1703S]~. This

Negative (ESI-) ~277.09 confirms the mass of the
organic portion of the

molecule.

Provides the elemental
HRMS (ESI-) Exact Mass of [C15sH1703S]~ composition, confirming the

molecular formula of the anion.

Fragmentation would likely

involve the loss of SOs (80 Da)
MS/MS Fragments Various and cleavage of the isopropyl

group, helping to verify the

structure.

Biological Context: Anti-inflammatory Mechanism of
Action

Sodium gualenate hydrate exerts its therapeutic effects through anti-inflammatory and
immunomodulatory actions.[14] Understanding this mechanism is vital for drug development.
Key pathways include the inhibition of cyclooxygenase (COX) enzymes, which reduces the
synthesis of inflammatory prostaglandins, and the suppression of the NF-kB (nuclear factor
kappa-light-chain-enhancer of activated B cells) signaling pathway, which controls the
expression of pro-inflammatory genes.[1][14]
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Caption: Simplified signaling pathway for the anti-inflammatory action of sodium gualenate

hydrate.

Conclusion The structural elucidation of sodium gualenate hydrate is reliably achieved

through the systematic application of multiple spectroscopic techniques. UV-Vis spectroscopy

confirms the azulene chromophore, while FT-IR identifies key functional groups like the

sulfonate and water of hydration. Comprehensive 1D and 2D NMR analyses establish the

precise atomic connectivity and substitution pattern of the molecule. Finally, high-resolution

mass spectrometry validates the elemental composition and molecular weight.[7] The

integration of these methods provides an unambiguous confirmation of the structure, ensuring

the quality and identity of this important pharmaceutical agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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